2-oxo-N-(4-(2-oxo-2-((pyridin-2-ylmethyl)amino)ethyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 2-oxo-N-[4-[2-oxo-2-(pyridin-2-ylmethylamino)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H15N5O3S/c23-14(20-9-11-4-1-2-6-18-11)8-12-10-26-17(21-12)22-16(25)13-5-3-7-19-15(13)24/h1-7,10H,8-9H2,(H,19,24)(H,20,23)(H,21,22,25)
• InChI Key: GIQHKRVSPIXTIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CNC3=O
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol
• CAS No.: 946207-30-3

Description

2-oxo-N-(4-(2-oxo-2-((pyridin-2-ylmethyl)amino)ethyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H15N5O3S and its molecular weight is 369.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

• Research has explored the synthesis of new thiazolo[3,2-a]pyridines and related heterocyclic systems, with compounds displaying potential antifungal properties (al-Thebeiti, 2000).
• Studies on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems have been conducted to expand the library of heterocyclic compounds with potential biological activity (Bakhite et al., 2005).
• Investigations into the reactions of Biginelli-compounds have led to the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, offering new pathways for creating polycyclic heterocycles (Kappe & Roschger, 1989).

Biological Activity and Antimicrobial Applications

• Novel 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety have been synthesized, showing potential hypertensive activity (Kumar & Mashelker, 2007).
• Thiazole-aminopiperidine hybrid analogues have been designed as novel Mycobacterium tuberculosis GyrB inhibitors, showcasing a new approach to tackling tuberculosis (Jeankumar et al., 2013).
• Synthesis of 2‐Methyl‐7‐(3‐methyl‐5‐oxo‐1‐phenyl‐2‐pyrazolin‐4‐yl)‐5‐arylthiazolo[3,2‐a]‐pyrimido[4,5‐d]oxazin‐4(5H)‐one and related compounds has demonstrated excellent biocidal properties against a range of bacteria and fungi (Youssef et al., 2011).